Cas no 753406-88-1 (2-amino-1-4-(propan-2-yl)phenylethan-1-one)

• Product Name: 2-amino-1-4-(propan-2-yl)phenylethan-1-one
• CAS No: 753406-88-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5849964
• PubChem ID: 13290667
• Update Time: 2025-06-28

2-amino-1-4-(propan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-[4-(1-methylethyl)phenyl]-
• 2-amino-1-4-(propan-2-yl)phenylethan-1-one

• Inchi： 1S/C11H15NO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h3-6,8H,7,12H2,1-2H3
• InChI Key： KLUCKQQSFVSFEI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(C)C)C=C1)CN

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 304.1±25.0 °C(Predicted)
• pka: 7.06±0.29(Predicted)

Additional information on 2-amino-1-4-(propan-2-yl)phenylethan-1-one

Introduction to 2-amino-1-4-(propan-2-yl)phenylethan-1-one (CAS No. 753406-88-1)

2-amino-1-4-(propan-2-yl)phenylethan-1-one, with the CAS number 753406-88-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes an amino group and a substituted phenyl ring, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-amino-1-4-(propan-2-yl)phenylethan-1-one is C₁₂H₁₅NO, and it has a molecular weight of approximately 193.25 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-isopropylbenzaldehyde with an appropriate amine and a ketone. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In the pharmaceutical industry, 2-amino-1-4-(propan-2-yl)phenylethan-1-one has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, analgesic, and neuroprotective properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential use in the treatment of inflammatory diseases such as arthritis and colitis.

Beyond its pharmaceutical applications, 2-amino-1-4-(propan-2-yl)phenylethan-1-one has also found utility in materials science. Its unique molecular structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the development of new polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

In the realm of chemical synthesis, 2-amino-1-4-(propan-2-yl)phenylethan-1-one serves as a versatile starting material for the preparation of a wide range of functionalized molecules. Its reactivity can be harnessed to introduce various functional groups, thereby expanding its utility in synthetic chemistry. A notable example is its use in the synthesis of chiral compounds through asymmetric catalysis, which is crucial for the production of enantiomerically pure pharmaceuticals.

The safety profile of 2-amino-1-4-(propan-2-yl)phenylethan-1-one has been extensively studied to ensure its safe handling and use in laboratory settings. It is generally considered to be stable under normal conditions but should be stored away from strong oxidizing agents and sources of heat. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

In conclusion, 2-amino-1-4-(propan-2-yl)phenylethan-1-one (CAS No. 753406-88-1) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and chemists working on the development of new drugs, advanced materials, and synthetic methods. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.